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Compound of Interest

N,N-Diethyl-beta-alanine
Compound Name:
hydrochloride

Cat. No.: B092400

Introduction

N,N-Diethyl-beta-alanine hydrochloride is a chemical compound with the molecular formula
C7H16CINO2. It is the hydrochloride salt of N,N-Diethyl-beta-alanine. This document provides
a summary of its core physicochemical properties. Extensive research for detailed experimental
protocols, biological signaling pathways, and comprehensive quantitative data for this specific
compound did not yield sufficient information for an in-depth technical guide. The available
information is primarily limited to its chemical identity and basic properties.

Physicochemical Properties

A summary of the key quantitative data for N,N-Diethyl-beta-alanine and its hydrochloride salt
Is presented below.
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Property Value Notes

Molecular Formula C7H16CINO2 For the hydrochloride salt.

Calculated based on the
Molecular Weight 181.66 g/mol atomic weights of its

constituent elements.

For the free base (N,N-Diethyl-

CAS Number 15674-67-6 _
beta-alanine).

Free Base Molecular Formula C7H15NO2 N,N-Diethyl-beta-alanine.

For N,N-Diethyl-beta-alanine.

Free Base Molecular Weight 145.20 g/mol 1]

Experimental Data and Applications

Detailed experimental protocols and specific biological signaling pathways for N,N-Diethyl-
beta-alanine hydrochloride are not readily available in the public scientific literature. The
compound is referenced in the context of chemical synthesis and basic research.

One study investigated the conformational equilibria of the free base, N,N-Diethyl-beta-alanine,
in various protic and aprotic solvents using proton-proton coupling constants. The research
found that there was little conformational preference in most solvents, with the exception of a
moderate preference for the trans conformer in its conjugate base form.[2]

Some supplier information suggests that N,N-Diethyl-beta-alanine has been used as a
nucleophilic agent in reactions with epoxides and has been noted as an inhibitor of growth in
L1210 leukemia cells, potentially through the inhibition of protein synthesis.[1] However, the
detailed experimental methodologies for these applications are not provided in the available
search results.

Logical Relationship of the Compound

The following diagram illustrates the relationship between the free base and its hydrochloride

salt.
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Caption: Formation of the hydrochloride salt.

Conclusion

While the fundamental molecular properties of N,N-Diethyl-beta-alanine hydrochloride are
well-defined, a comprehensive technical guide detailing experimental protocols and biological
pathways cannot be constructed from the currently available public information. The compound
is known primarily as a chemical reagent, and further research would be required to elucidate
its specific biological activities and establish detailed methodologies for its use in scientific
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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